Atorvastatin-d5 Lactone
Atorvastatin-d5 Lactone
Atorvastatin-d5 Lactone is labelled Atorvastatin intermediate as inhibitor of HMG-CoA reductase for the treatment of inflammation.
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0196540
InChI:
InChI=1S/C33H33FN2O4/c1-21(2)31-30(33(39)35-25-11-7-4-8-12-25)29(22-9-5-3-6-10-22)32(23-13-15-24(34)16-14-23)36(31)18-17-27-19-26(37)20-28(38)40-27/h3-16,21,26-27,37H,17-20H2,1-2H3,(H,35,39)/t26-,27-/m1/s1/i3D,5D,6D,9D,10D
SMILES:
CC(C)C1=C(C(=C(N1CCC2CC(CC(=O)O2)O)C3=CC=C(C=C3)F)C4=CC=CC=C4)C(=O)NC5=CC=CC=C5
Molecular Formula:
C33H33FN2O4
Molecular Weight:
545.7 g/mol
Atorvastatin-d5 Lactone
CAS No.:
Cat. No.: VC0196540
Molecular Formula: C33H33FN2O4
Molecular Weight: 545.7 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
Specification
| Description | Atorvastatin-d5 Lactone is labelled Atorvastatin intermediate as inhibitor of HMG-CoA reductase for the treatment of inflammation. |
|---|---|
| Molecular Formula | C33H33FN2O4 |
| Molecular Weight | 545.7 g/mol |
| IUPAC Name | 5-(4-fluorophenyl)-1-[2-[(2R,4R)-4-hydroxy-6-oxooxan-2-yl]ethyl]-4-(2,3,4,5,6-pentadeuteriophenyl)-N-phenyl-2-propan-2-ylpyrrole-3-carboxamide |
| Standard InChI | InChI=1S/C33H33FN2O4/c1-21(2)31-30(33(39)35-25-11-7-4-8-12-25)29(22-9-5-3-6-10-22)32(23-13-15-24(34)16-14-23)36(31)18-17-27-19-26(37)20-28(38)40-27/h3-16,21,26-27,37H,17-20H2,1-2H3,(H,35,39)/t26-,27-/m1/s1/i3D,5D,6D,9D,10D |
| Standard InChI Key | OUCSEDFVYPBLLF-CCJPLZOUSA-N |
| Isomeric SMILES | [2H]C1=C(C(=C(C(=C1[2H])[2H])C2=C(N(C(=C2C(=O)NC3=CC=CC=C3)C(C)C)CC[C@@H]4C[C@H](CC(=O)O4)O)C5=CC=C(C=C5)F)[2H])[2H] |
| SMILES | CC(C)C1=C(C(=C(N1CCC2CC(CC(=O)O2)O)C3=CC=C(C=C3)F)C4=CC=CC=C4)C(=O)NC5=CC=CC=C5 |
| Canonical SMILES | CC(C)C1=C(C(=C(N1CCC2CC(CC(=O)O2)O)C3=CC=C(C=C3)F)C4=CC=CC=C4)C(=O)NC5=CC=CC=C5 |
| Appearance | Light Yellow Solid |
| Melting Point | 98-100°C |
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